Cas no 58566-60-2 (Phosphinothioic acid, dioctyl-)

• Product Name: Phosphinothioic acid, dioctyl-
• CAS No: 58566-60-2
• MF: C₁₆H₃₅OPS
• MW: 306.487264871597
• CID: 341631
• PubChem ID: 14249030
• Update Time: 2025-04-19

Phosphinothioic acid, dioctyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinothioic acid, dioctyl-
• hydroxy-dioctyl-sulfanylidene-λ⁵-phosphane
• 58566-60-2
• Dioctylphosphinothioic O-acid
• dioctylthiophosphinic acid
• DTXSID80557961
• SCHEMBL5560200

• Inchi： 1S/C16H35OPS/c1-3-5-7-9-11-13-15-18(17,19)16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H,17,19)
• InChI Key： CFYPKGFUEBPULG-UHFFFAOYSA-N
• SMILES： S=P(CCCCCCCC)(CCCCCCCC)O

Computed Properties

• Exact Mass: 306.21485
• Monoisotopic Mass: 306.21462391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 20.23